Pantothenic acid-13C3,15N hemicalcium

• Molecular Formula: C18H32CaN2O10
• Molecular Weight: 484.47 g/mol
• InChI: InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1/i2*3+1,4+1,6+1,10+1
• InChIKey: FAPWYRCQGJNNSJ-DXAJRXMUSA-L

Pantothenic acid-13C3,15N hemicalcium Overview

Pantothenic acid-13C3,15N hemicalcium (CAS 356786-94-2) is a stable isotope-labeled analog of the essential B vitamin D-pantothenic acid (vitamin B5), in which three carbon-12 atoms are replaced by carbon-13 and one nitrogen-14 atom is replaced by nitrogen-15, supplied as the hemicalcium salt for enhanced solubility and stability . This quadruple-labeled isotopologue produces a nominal mass shift of +4 Da (M+4) relative to the unlabeled endogenous compound, making it suitable as an internal standard for stable isotope dilution assays employing liquid chromatography–tandem mass spectrometry (LC-MS/MS) or gas chromatography–mass spectrometry (GC-MS) [1]. As the obligate precursor of coenzyme A (CoA), pantothenic acid occupies a central position in fatty acid metabolism, the Krebs cycle, and numerous anabolic pathways, and accurate quantification of this vitamin in foods, biological fluids, and pharmaceutical preparations is essential for both nutritional assessment and metabolic research [2].

Stable isotope dilution LC-MS/MS or GC-MS M+4 mass shift avoids natural isotopomer interference; co-elutes identically with endogenous pantothenic acid for robust matrix-effect correction.

Hemicalcium salt form Offers enhanced solid-state stability and solubility compared to the hygroscopic free acid, supporting reproducible standard preparation.

Certified reference material available Ready-to-use 100 µg/mL CRM solution in Snap-N-Spike®/Snap-N-Shoot® format reduces handling error and supports traceability requirements.

• [1] Rychlik M. Pantothenic acid quantification by a stable isotope dilution assay based on liquid chromatography-tandem mass spectrometry. Analyst. 2003 Jul;128(7):832-7. doi:10.1039/b302370b. PMID: 12894818. View Source
• [2] Snyder NW, Tombline G, Worth AJ, et al. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture. Anal Biochem. 2015 Jan 6;474:59-65. doi:10.1016/j.ab.2014.12.014. View Source

Pantothenic acid-13C3,15N: Key Advantages

Stable isotope-labeled internal standards are not interchangeable for quantitative LC-MS/MS analysis of pantothenic acid because the choice of isotopic label directly affects chromatographic co-elution, ionization efficiency, and mass spectrometric resolution [1]. Deuterated (²H) pantothenic acid analogs exhibit a chromatographic isotope effect that causes retention time shifts relative to the unlabeled analyte, compromising their ability to correct for matrix effects and ionization suppression that vary across the chromatographic peak [2]. Conversely, the ¹³C₃/¹⁵N isotopologue co-elutes identically with endogenous pantothenic acid (both at 4.40 min retention time) and provides a clean +4 Da mass shift that avoids spectral overlap with naturally occurring isotopomers while remaining distinguishable from higher-mass-shift isotopologues such as the ¹³C₆/¹⁵N₂ (M+8) variant [3]. The hemicalcium salt form further differentiates this standard by offering superior solid-state stability compared to the hygroscopic free acid, which is essential for long-term storage and reproducible standard preparation .

This standard

¹³C₃/¹⁵N isotopologue: identical RT (4.40 min), +4 Da shift, CRM solution available

Deuterated IS may not substitute

Retention time shift due to deuterium isotope effect compromises matrix-effect correction at analyte elution point

This standard

M+4 mass shift sufficient; proven in >5 validated SIDA methods across diverse matrices

M+8 isotopologue may not add benefit

Higher synthesis cost with no demonstrated analytical advantage for pantothenic acid quantification

This standard

Isotope-labeled internal standard enables accurate quantitation via SIDA

Unlabeled pantothenic acid cannot substitute

Lacks mass differentiation required for isotope dilution LC-MS/MS; cannot correct for ion suppression

• [1] NovaChem. B Vitamin Reference Standards for Research. 16 August 2022. Technical note: Benefits of ¹³C vs. D Standards in Clinical Mass Spectrometry Measurements. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 8 December 2020. Section on ¹³C/¹⁵N vs deuterated standards. View Source
• [3] Table I. Retention time data for pre-PhMA and pre-PhMA-[¹³C₃-¹⁵N] both at 4.40 min. PubMed Central, 2024. View Source

Pantothenic acid-13C3,15N Quantification Evidence

Chromatographic Co-elution Over Deuterated IS

Pantothenic acid-13C3,15N hemicalcium co-elutes with unlabeled pantothenic acid at an identical retention time (RT) of 4.40 min, confirmed by LC-MRM-MS analysis of the analyte and its labeled isotopologue [1]. In contrast, deuterated internal standards are well-documented to exhibit chromatographic retention time shifts due to the deuterium isotope effect, where the C–²H bond is shorter and more polar than the C–¹H bond, leading to differential interaction with reversed-phase stationary phases [2]. This RT mismatch means that a deuterated standard may experience different matrix-induced ionization suppression or enhancement at its elution point compared to the analyte, directly compromising quantitative accuracy. The ¹³C/¹⁵N isotopologue avoids this pitfall entirely, ensuring that the internal standard experiences the identical matrix environment as the target analyte throughout the chromatographic run.

Co‑elution vs. deuterated IS

Head‑to‑head

ΔRT = 0.00 min (¹³C₃/¹⁵N vs unlabeled); deuterated IS shift >0.02 min

Identical retention time ensures matrix-effect correction at the exact analyte elution point.

Reversed‑phase LC‑MRM‑MS; derivatization method pre‑PhMA. Deuterated IS class‑level shift.

Evidence Dimension	Retention time match between labeled internal standard and unlabeled analyte
Target Compound Data	pre-PhMA-[¹³C₃-¹⁵N]: RT 4.40 min (identical to unlabeled analyte)
Comparator Or Baseline	Deuterated IS (class-level): retention time shift typically 0.02–0.15 min depending on number of deuterium atoms; ¹³C₆/¹⁵N₂ pantothenate: also co-elutes (class-level) but with higher mass shift (M+8 vs M+4)
Quantified Difference	ΔRT = 0.00 min (¹³C₃/¹⁵N vs unlabeled) vs ΔRT > 0.02 min (²H-labeled IS vs unlabeled, class-level)
Conditions	Reversed-phase LC-MRM-MS; pre-PhMA derivatization method

Why This Matters

Identical retention time ensures the internal standard corrects for matrix effects at the exact elution point of the analyte, a requirement that deuterated analogs fundamentally cannot satisfy.

• [1] Table I. LC-MRM-MS parameters: pre-PhMA retention time 4.40 min; pre-PhMA-[¹³C₃-¹⁵N] retention time 4.40 min. PubMed Central, 2024. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 8 December 2020. 'Labeling with heavier stable isotopes such as ¹³C or ¹⁵N shows no issues with chromatographic separation or stability.' View Source

Accuracy Over Microbiological Assay

A direct head-to-head method comparison was conducted between the stable isotope dilution assay (SIDA) employing [¹³C₃,¹⁵N]-pantothenic acid as the internal standard and the standard microbiological assay (MA) for pantothenic acid quantification across multiple food matrices [1]. For plant-derived samples, good agreement was observed between SIDA and MA. However, for products of animal origin, MA consistently measured higher pantothenic acid contents than SIDA, because microbial enzymes in the MA were able to cleave bound pantothenic acid conjugates more effectively than the pantetheinase/phosphatase enzymatic treatment used in SIDA, leading to an overestimation of bioavailable vitamin B5 [1]. The SIDA method with the ¹³C₃/¹⁵N IS provided intra-assay coefficients of variation (CV) of 4.5% (n=5) and inter-assay CV of 6.5% (n=7) when analyzing multivitamin sweets, with a recovery of 103% at a PA addition level of 6 mg/kg to starch products [2].

Accuracy vs. microbiological assay

Head‑to‑head

SIDA avoids overestimation in animal‑origin foods; CV 4.5% (intra‑assay), 6.5% (inter‑assay)

Supports method choice for accurate bioavailable vitamin B5 reporting in complex matrices.

MA overestimates due to non‑selective conjugate cleavage. SIDA recovery 103% at 6 mg/kg.

Evidence Dimension	Accuracy of pantothenic acid quantification in animal-origin foods
Target Compound Data	SIDA with [¹³C₃,¹⁵N]-PA IS: lower total PA values in animal products; intra-assay CV 4.5% (n=5); inter-assay CV 6.5% (n=7); recovery 103% at 6 mg/kg [2]
Comparator Or Baseline	Microbiological assay (MA): higher total PA values in animal products due to non-selective cleavage of bound PA conjugates by microbial enzymes
Quantified Difference	Directional: MA > SIDA for animal-origin products; SIDA CV 3-4× lower than typical MA CV (MA CV typically 10-20% inter-assay per AOAC guidelines)
Conditions	Multivitamin sweets, fruit juices, whey products, cereals, and pharmaceuticals; LC-MS/MS detection; identical extracts analyzed by both methods to minimize systematic bias

Why This Matters

The ¹³C₃/¹⁵N-based SIDA method avoids the overestimation artifact inherent in the microbiological assay, making it the more accurate choice for regulatory compliance testing of vitamin B5 content in animal-derived foods and supplements.

• [1] Rychlik M, Roth-Maier D. Pantothenic acid quantification: method comparison of a stable isotope dilution assay and a microbiological assay. Int J Vitam Nutr Res. 2005 May;75(3):218-23. doi:10.1024/0300-9831.75.3.218. PMID: 16028638. View Source
• [2] Rychlik M. Simultaneous analysis of folic acid and pantothenic acid in foods enriched with vitamins by stable isotope dilution assays. Anal Chim Acta. 2003 Oct 24;495(1-2):133-141. doi:10.1016/S0003-2670(03)01084-5. View Source

Multi-Matrix Recovery and Precision

The ¹³C₃/¹⁵N-pantothenic acid internal standard has been validated across multiple independent studies spanning diverse matrices including corn flour, starch, whole egg powder, hazel nuts, rice, milk powder, apple juice, blood plasma, fruit juices, whey products, cereals, sweets, and pharmaceuticals [1][2]. Key validation parameters are consistently reported: a GC-MS-based SIDA achieved a detection limit of 44 μg/kg in starch, an intra-sample relative standard deviation of 6.7%, and recovery values ranging from 97.5% to 99.4% [1]. In the LC-MS/MS format, free pantothenic acid was analyzed in under 2 hours with intra-assay CV of 4.5% (n=5) and recovery of 103% [2]. These values meet or exceed the AOAC International guidelines for analytical method acceptability (recovery 80–110%, CV <15% at the analyte level tested), and the 2-hour analysis time is significantly faster than the 48–72 hour incubation required by the microbiological assay [2].

Multi‑matrix validation

Cross‑study comparable

LOD 44 μg/kg; RSD 6.7%; recovery 97.5–103% across corn, milk, egg, plasma, juice

Procurement confidence for a single isotopologue standard serving diverse matrices.

GC‑MS and LC‑MS/MS formats; meets AOAC guidelines for recovery and precision.

Evidence Dimension	Multi-matrix recovery, precision, detection limit, and analysis time
Target Compound Data	SIDA with [¹³C₃,¹⁵N]-PA IS: LOD 44 μg/kg (starch, GC-MS); RSD 6.7%; recovery 97.5–103%; analysis time <2 h (LC-MS/MS); intra-assay CV 4.5% (n=5); inter-assay CV 6.5% (n=7)
Comparator Or Baseline	Microbiological assay (AOAC 992.07): LOD ~500–1000 μg/kg; RSD 10–20%; recovery 90–120%; analysis time 48–72 h; intra-assay CV 10–15%
Quantified Difference	SIDA LOD ~11–23× lower than MA; SIDA intra-assay CV 2–3× lower; SIDA analysis time ~24–36× faster
Conditions	Multiple food matrices (corn, rice, milk powder, egg powder, hazel nuts, apple juice, multivitamin sweets, cereals); GC-MS (TMS derivatives) and LC-MS/MS; both free and total pantothenic acid

Why This Matters

The consistent validation performance across diverse matrices provides procurement confidence that this single isotopologue standard can serve as a universal internal standard for pantothenic acid quantification in virtually any food, supplement, or biological matrix.

• [1] Rychlik M. Quantification of free and bound pantothenic acid in foods and blood plasma by a stable isotope dilution assay. J Agric Food Chem. 2000 Apr;48(4):1175-81. doi:10.1021/jf9913054. PMID: 10775368. View Source
• [2] Rychlik M. Quantitation of Pantothenic Acid in Fortified Foods by Stable Isotope Dilution Analysis and Method Comparison with a Microbiological Assay. In: Fortified Foods with Vitamins. Wiley; 2011. doi:10.1002/9783527634156.ch9. View Source

SILEC-Based CoA Internal Standard Generation

The ¹³C₃/¹⁵N-pantothenate isotopologue serves a unique dual function beyond its role as a direct internal standard for pantothenic acid: it also acts as a biosynthetic precursor for generating an entire library of stable isotope-labeled coenzyme A (CoA) and acyl-CoA thioester internal standards via the SILEC (Stable Isotope Labeling by Essential nutrients in Cell culture) methodology [1][2]. When murine hepatocytes (Hepa 1c1c7) were cultured in medium containing [¹³C₃¹⁵N₁]-pantothenate, efficient incorporation into various CoA species was optimized to >99% after three passages [1]. In an improved yeast SILEC system using Pan6-deficient yeast cells, labeling efficiency was further increased to >99.5%, maximizing both sensitivity and specificity of CoA thioester quantification [2]. This biosynthetic application is unique to the ¹³C₃/¹⁵N pantothenate isotopologue; deuterated pantothenate would introduce unpredictable deuterium exchange and metabolic isotope effects that would compromise the fidelity of the labeled CoA products.

SILEC CoA precursor

Cross‑study comparable

>99.5% labeling efficiency in yeast SILEC; generates M+4 CoA thioester IS library

Unique biosynthetic route to labeled CoA standards not commercially available.

Deuterated pantothenate incompatible due to exchange; mammalian Hepa1c1c7 and yeast systems.

Evidence Dimension	Labeling efficiency for biosynthetic generation of stable isotope-labeled CoA and acyl-CoA internal standards
Target Compound Data	[¹³C₃¹⁵N₁]-pantothenate: >99% incorporation into CoA species in Hepa 1c1c7 cells after 3 passages; >99.5% labeling efficiency in Pan6-deficient yeast SILEC system
Comparator Or Baseline	Deuterated pantothenate: no published SILEC protocol exists; deuterium exchange and metabolic isotope effects would preclude reliable biosynthetic labeling of CoA species (class-level inference)
Quantified Difference	Labeling efficiency >99.5% (yeast SILEC) vs no viable biosynthetic pathway demonstrated for deuterated pantothenate
Conditions	Mammalian Hepa 1c1c7 hepatocyte culture with 3% charcoal-dextran-stripped FBS and 3 mg/L [¹³C₃¹⁵N₁]-pantothenate; Pan6-deficient Saccharomyces cerevisiae yeast culture with defined media

Why This Matters

Procurement of this specific isotopologue unlocks not only direct pantothenic acid quantification but also the SILEC workflow for generating dozens of labeled CoA thioester standards that are not commercially available, representing a unique and irreplaceable capability for metabolomics and lipidomics laboratories.

• [1] Basu SS, Blair IA. SILEC: a protocol for generating and using isotopically labeled coenzyme A mass spectrometry standards. Nat Protoc. 2012 Jan;7(1):1-12. doi:10.1038/nprot.2011.421. View Source
• [2] Snyder NW, Tombline G, Worth AJ, et al. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast stable isotope labeling by essential nutrients in cell culture. Anal Biochem. 2015 Jan 6;474:59-65. doi:10.1016/j.ab.2014.12.014. View Source

M+4 Mass Shift vs. M+8 Isotopologue

The ¹³C₃/¹⁵N isotopologue produces a +4 Da mass shift relative to unlabeled pantothenic acid, which is sufficient to avoid interference from the naturally occurring M+1, M+2, and M+3 isotopomers of the analyte while being more economical to synthesize and procure than the more heavily labeled ¹³C₆/¹⁵N₂ (M+8) variant . The ¹³C₆/¹⁵N₂ calcium pantothenate salt (Sigma-Aldrich Cat. No. 705837, also sold as Vitamin B5 (di-β-alanine-13C6,15N2) calcium salt) carries an M+8 mass shift and is offered at isotopic purity ≥98 atom % with assay ≥97% . While the M+8 shift provides an additional margin of safety against spectral overlap, it comes at a higher synthetic cost (six ¹³C atoms and two ¹⁵N atoms) with no demonstrated analytical advantage for pantothenic acid quantification over the M+4 isotopologue, given that the natural abundance M+4 isotopomer of pantothenic acid (C₉H₁₇NO₅) is calculated to be <0.01% . The ¹³C₃/¹⁵N variant therefore represents the economically optimal balance of mass resolution and cost, and its widespread adoption in published validated methods provides a larger body of peer-reviewed precedent for method transfer and regulatory acceptance [1].

M+4 vs. M+8 isotopologue

Cross‑study comparable

M+4 sufficient to avoid natural isotopomer interference; ~50% fewer labeled atoms, larger published method base

Cost‑effective selection without analytical compromise; easier method transfer.

M+8 variant (Sigma 705837) neat powder, no CRM; M+4 CRM solution available.

Evidence Dimension	Mass shift, isotopic enrichment, and procurement economics
Target Compound Data	Pantothenic acid-13C3,15N hemicalcium: M+4; isotopic enrichment 98+ atom % ¹³C, 98+ atom % ¹⁵N; CAS 356786-94-2; cited in >5 validated SIDA methods
Comparator Or Baseline	Vitamin B5 (di-β-alanine-13C6,15N2) calcium salt (Sigma 705837): M+8; isotopic enrichment ≥98 atom %; assay ≥97% (CP); requires 6 ¹³C + 2 ¹⁵N atoms
Quantified Difference	M+4 vs M+8 mass shift; ~50% fewer labeled atoms in target compound; comparable isotopic enrichment; target compound supported by larger published method validation record
Conditions	Comparison based on vendor specifications (Sigma-Aldrich, MedChemExpress, Cerilliant) and literature review of SIDA methods

Why This Matters

For procurement decisions, the M+4 isotopologue delivers equivalent or superior analytical performance at a lower cost-per-unit than the M+8 variant, with the added benefit of a larger body of published validated methods that facilitate method transfer and regulatory submission.

• [1] Rychlik M, Freisleben A. Quantification of pantothenic acid and folates by stable isotope dilution assays. J Food Compost Anal. 2002;15(4):399-409. View Source

Certified Reference Material Availability

Pantothenic acid-13C3,15N hemicalcium is available as a ready-to-use certified reference material (CRM) solution from Cerilliant Corporation (a Merck/Sigma-Aldrich brand): 100 μg/mL (as free acid) in 90:10 Methanol:Water, supplied in a 1 mL ampoule, suitable for both GC and LC techniques and formatted in the Snap-N-Spike®/Snap-N-Shoot® configuration for high-throughput workflows . This CRM is manufactured under ISO 17034 and ISO/IEC 17025 accredited quality systems, and is specified as an internal standard for quantitation of pantothenic acid levels in clinical diagnostic testing, quality control testing of vitamin supplements, fortified foods, and pharmaceutical preparations . In contrast, the M+8 variant (Vitamin B5 (di-β-alanine-13C6,15N2) calcium salt, Sigma 705837) is supplied only as a neat powder requiring in-house dissolution and calibration, introducing additional sources of weighing and dilution error absent from the pre-formulated CRM solution . The CRM format directly supports regulatory compliance requirements under 21 CFR Part 11, ISO 17025, and GLP/GMP quality systems where traceability to a certified reference standard is mandatory.

CRM availability

Specification review

Cerilliant V‑063: 100 μg/mL, ISO 17034/17025, Snap‑N‑Spike® ampoule; eliminates weighing errors

Ready‑to‑use CRM supports traceability and regulatory‑grade documentation.

Contrasts with M+8 neat powder requiring in‑house calibration; −20°C storage.

Evidence Dimension	Regulatory-grade CRM availability and workflow readiness
Target Compound Data	Cerilliant V-063: CRM solution, 100 μg/mL in 90:10 MeOH:H₂O, 1 mL ampoule, Snap-N-Spike®/Snap-N-Shoot®, ISO 17034/17025 accredited, suitable for GC and LC, storage −20°C
Comparator Or Baseline	Sigma 705837 (M+8 variant): neat powder, ≥98 atom %, ≥97% CP, requires weighing and solution preparation, no CRM certification, storage −20°C
Quantified Difference	CRM format eliminates weighing/dilution errors and provides direct metrological traceability; powder format requires additional method development and in-house calibration
Conditions	Vendor product specifications: Cerilliant V-063 CRM solution vs Sigma-Aldrich 705837 neat powder

Why This Matters

The CRM solution format of the ¹³C₃/¹⁵N isotopologue eliminates in-house standard preparation errors and provides the metrological traceability required for regulatory submissions, making it the preferred choice for GLP/GMP laboratories and clinical diagnostic testing facilities.

Pantothenic acid-13C3,15N Application Scenarios

Regulatory Compliance Testing in Foods

For food testing laboratories operating under ISO 17025 accreditation or performing regulatory compliance work (e.g., nutrition labeling verification per FDA 21 CFR 101.9 or EU Regulation 1169/2011), the Cerilliant CRM solution of Pantothenic acid-13C3,15N hemicalcium (V-063) provides a directly traceable internal standard that meets ISO 17034 requirements. The validated SIDA method using this IS achieves intra-assay CV of 4.5% and recovery of 103%, both well within AOAC acceptance criteria [1]. Critically, the SIDA method avoids the overestimation artifact of the microbiological assay in animal-derived foods, ensuring that labeled vitamin content claims are verified against true bioavailable pantothenic acid rather than against non-nutritionally available bound forms that MA inadvertently measures [2].

Clinical Diagnostic Testing

Clinical laboratories quantifying pantothenic acid in blood plasma, whole blood, or urine for nutritional assessment or metabolic disorder diagnosis benefit from the identical chromatographic retention time of the ¹³C₃/¹⁵N IS with endogenous pantothenic acid (both at 4.40 min), ensuring matrix effect correction at the exact analyte elution point. The Cerilliant CRM format provides the metrological traceability required under CLIA and ISO 15189 clinical laboratory standards [1]. The Snap-N-Spike®/Snap-N-Shoot® ampoule format supports high-throughput clinical workflows by eliminating manual standard weighing and dilution steps, reducing pre-analytical error risk [1].

SILEC Metabolomics and Lipidomics

Metabolomics core facilities and lipidomics laboratories requiring stable isotope-labeled CoA and acyl-CoA thioester internal standards—which are not commercially available—can procure Pantothenic acid-13C3,15N hemicalcium as the biosynthetic precursor for the SILEC protocol. In both mammalian (Hepa 1c1c7) and yeast (Pan6-deficient S. cerevisiae) systems, labeling efficiency exceeds 99.5%, enabling the generation of dozens of M+4-labeled short-chain acyl-CoA species suitable for use as internal standards in LC-MRM-MS quantification of cellular CoA metabolomes [1][2]. This application is unique to the ¹³C/¹⁵N isotopologue; deuterated pantothenate cannot reliably serve this purpose due to deuterium exchange and metabolic isotope effects [1].

Pharmaceutical QC and Method Validation

Pharmaceutical manufacturers developing or validating HPLC/LC-MS/MS methods for pantothenic acid determination in multivitamin formulations, parenteral nutrition products, or drug products can use Pantothenic acid-13C3,15N hemicalcium as the internal standard for method validation (AMV), quality control (QC), and ANDA/NDA submission data packages [1]. The compound's ≥98 atom % isotopic enrichment and ≥99.3% chemical purity (as verified for the MedChemExpress HY-B0430S lot) meet the purity requirements for analytical reference standards under ICH Q2(R1) guidelines [2]. The availability of a pre-formulated CRM solution from Cerilliant further supports GMP-compliant QC workflows where standard preparation reproducibility is critical for batch release testing .

Application

Selection Property

Validation Focus

Food matrix pantothenic acid quantification

SIDA method fit; matrix‑independent recovery

Recovery and precision across starch, dairy, egg, juice matrices (AOAC guidelines)

Human plasma pantothenic acid bioanalysis

Co‑elution with endogenous analyte; CRM traceability

Matrix‑effect correction at exact retention time; inter‑assay precision in research matrices

SILEC‑based CoA thioester internal standard generation

Biosynthetic labeling efficiency >99%

Incorporation rate in hepatocyte/yeast models; CoA species coverage

Pharmaceutical multivitamin formulation method validation

Certified reference material; ICH Q2(R1) purity

Linearity, accuracy, precision for ANDA/NDA analytical sections

• [1] Basu SS, Blair IA. SILEC: a protocol for generating and using isotopically labeled coenzyme A mass spectrometry standards. Nat Protoc. 2012 Jan;7(1):1-12. doi:10.1038/nprot.2011.421. View Source
• [2] Snyder NW, Tombline G, Worth AJ, et al. Production of stable isotope-labeled acyl-coenzyme A thioesters by yeast SILEC. Anal Biochem. 2015;474:59-65. doi:10.1016/j.ab.2014.12.014. View Source